Cas no 1336-20-5 (Tetracycline Phosphate complex)

• Product Name: Tetracycline Phosphate complex
• CAS No: 1336-20-5
• MF: C₂₂H₂₇N₂O₁₂P
• MW: 542.429747819901
• CID: 159840
• PubChem ID: 54729668
• Update Time: 2025-04-19

Tetracycline Phosphate complex Chemical and Physical Properties

Names and Identifiers

• (4S,4aS,5aS,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide phosphate complex
• (4S,4aS,5aS,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydro...
• (4S,4aS,5aS,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphth
• TETRACYCLINE PHOSPHATE COMPLEX
• Einecs 215-646-0
• Panmycin p
• Tetracycline Phosphate
• TETRACYCLINEHOSPHATECOMPLEX
• Tetradecin novum
• Tetrex
• Phosphate complex
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4A,5,5A,6,11,12A-octahydro-3,6,10,12,12A-pentahydroxy-6-methyl-1,11-dioxo, (4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha))-, phosphate complex
• (4S)-4β-(Dimethylamino)-1,4,4aβ,5,5aβ,6,11,12a-octahydro-3,6α,10,12,12aβ-pentahydroxy-6-methyl-1,11-dioxonaphthacene-2-carboxamide
• metaphosphoric acid sodium,(1:x) salt
• Sumycin;Tetradecin-Novum;Panmycin P
• Tetracycline hexametaphosphate
• CHEMBL1201071
• 1336-20-5
• (4S,4aS,5aS,6S,12aR)-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide;phosphoric acid
• SCHEMBL193879
• (4S)-4β-(Dimethylamino)-1,4,4aβ,5,5aβ,6,11,12a-octahydro-3,6α,10,12,12aβ-pentahydroxy-6-methyl-1,11-dioxonaphthacene-2-carboxamide/metaphosphoric acid sodium,(1:x) salt
• Tetracycline Phosphate complex

• Inchi： 1S/C22H24N2O8.H3O4P/c1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28;1-5(2,3)4/h4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30);(H3,1,2,3,4)/t9-,10-,15-,21+,22-;/m0./s1
• InChI Key： PHXCSXYIPNHJHP-FMZCEJRJSA-N
• SMILES： P(=O)(O)(O)O.O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1C[C@H]1C(=C(C3C(=CC=CC=3[C@@]1(C)O)O)O)C2=O)N(C)C)=O)O

Computed Properties

• Exact Mass: 542.13000
• Monoisotopic Mass: 542.13016130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 37
• Rotatable Bond Count: 2
• Complexity: 1020
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 259Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 482.9±14.0 °C at 760 mmHg
• Flash Point: 244.7±14.5 °C
• PSA: 269.19000
• LogP: -0.44270
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Tetracycline Phosphate complex Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 23/24/25-40
• Safety Instruction： S22; S36; S45
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R40
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines